Cas no 25319-98-6 (3,5-Dichloro-4-hydroxybenzenesulfonic acid)

• Product Name: 3,5-Dichloro-4-hydroxybenzenesulfonic acid
• CAS No: 25319-98-6
• MF: C₆H₄Cl₂O₄S
• MW: 243.064558982849
• CID: 274138
• PubChem ID: 91397
• Update Time: 2025-06-11

3,5-Dichloro-4-hydroxybenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-hydroxybenzenesulfonic acid
• Benzenesulfonic acid,3,5-dichloro-4-hydroxy-
• 3,5-Dichloro-4-hydroxybenzenesulphonic acid
• 3, 5-dichloro-4-hydroxybenzenesulfonic acid
• AKOS016010390
• C6H4Cl2O4S
• 6OR
• NSC-202726
• NSC 202726
• BS-52078
• 25319-98-6
• Benzenesulphonic acid, 3,5-dichloro-4-hydroxy-
• FT-0710026
• EINECS 246-833-5
• DTXSID70179959
• VR736EB8ED
• NS00027862
• E78459
• 3,5-Dichloro-4-Hydroxybenzene-1-Sulfonic Acid
• 3,5-dichloro-4-hydroxybenzenesulphonicacid
• SCHEMBL3857115
• Benzenesulfonic acid, 3,5-dichloro-4-hydroxy-
• A911954
• NSC202726
• 3,5-dichloro-4-hydroxybenzenesulfonicacid
• MFCD00024959
• 3,5-Dichloro-4-hydroxybenzene-1-sulphonic acid
• PGDCAFRJYQICAY-UHFFFAOYSA-N

• MDL： MFCD00024959
• Inchi： 1S/C6H4Cl2O4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,(H,10,11,12)
• InChI Key： PGDCAFRJYQICAY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(=O)(=O)O)Cl)O

Computed Properties

• Exact Mass: 241.92082
• Monoisotopic Mass: 241.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.806
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.636
• PSA: 74.6
• LogP: 3.02650

3,5-Dichloro-4-hydroxybenzenesulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3,5-Dichloro-4-hydroxybenzenesulfonic acid

Recent Advances in the Study of 3,5-Dichloro-4-hydroxybenzenesulfonic Acid (CAS: 25319-98-6)

3,5-Dichloro-4-hydroxybenzenesulfonic acid (CAS: 25319-98-6) is a sulfonated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, its role in enzyme inhibition, and its utility in material science. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the most notable advancements in the study of 3,5-dichloro-4-hydroxybenzenesulfonic acid is its application in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a competitive inhibitor of tyrosine phosphatases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mechanism of the compound to the active site of the enzyme, providing a structural basis for further optimization of its inhibitory activity.

In addition to its biological applications, 3,5-dichloro-4-hydroxybenzenesulfonic acid has been investigated for its role in material science. A recent report in ACS Applied Materials & Interfaces highlighted its use as a functional monomer in the synthesis of sulfonated polymers with enhanced proton conductivity. These polymers show promise for applications in fuel cells and other energy storage devices, owing to their high thermal stability and ionic conductivity. The study also emphasized the compound's potential for large-scale production, given its relatively low cost and straightforward synthesis.

Another area of interest is the environmental impact and degradation pathways of 3,5-dichloro-4-hydroxybenzenesulfonic acid. A 2024 study published in Environmental Science & Technology investigated its biodegradability under various conditions, revealing that certain microbial consortia can effectively degrade the compound into less harmful byproducts. This finding is particularly relevant for industries seeking to mitigate the environmental footprint of sulfonated compounds in wastewater.

Looking ahead, researchers are exploring the potential of 3,5-dichloro-4-hydroxybenzenesulfonic acid as a scaffold for the design of novel therapeutics. Computational modeling and high-throughput screening are being employed to identify derivatives with improved pharmacokinetic properties and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,5-dichloro-4-hydroxybenzenesulfonic acid (CAS: 25319-98-6) continues to be a compound of significant interest in multiple research domains. Its dual role as a bioactive molecule and a functional material underscores its versatility, while ongoing studies aim to address challenges related to its environmental impact and therapeutic potential. Future research will likely focus on optimizing its properties for specific applications, paving the way for innovative solutions in medicine and technology.